Cas no 2301055-15-0 (3-chloro-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 3-chloro-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2301055-15-0
• MF: C₆H₃ClFNO₄S
• MW: 239.608722925186
• CID: 5798377
• PubChem ID: 165983792
• Update Time: 2025-10-21

3-chloro-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-nitrobenzene-1-sulfonyl fluoride
• EN300-1584609
• 2301055-15-0

• Inchi： 1S/C6H3ClFNO4S/c7-4-2-1-3-5(14(8,12)13)6(4)9(10)11/h1-3H
• InChI Key： KXFTZSVVPLJKTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1[N+](=O)[O-])S(=O)(=O)F

Computed Properties

• Exact Mass: 238.9455346g/mol
• Monoisotopic Mass: 238.9455346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-chloro-2-nitrobenzene-1-sulfonyl fluoride

Recent Advances in the Application of 3-Chloro-2-nitrobenzene-1-sulfonyl Fluoride (CAS: 2301055-15-0) in Chemical Biology and Pharmaceutical Research

3-Chloro-2-nitrobenzene-1-sulfonyl fluoride (CAS: 2301055-15-0) has emerged as a versatile chemical probe and intermediate in recent chemical biology and pharmaceutical research. This sulfonyl fluoride derivative has gained attention due to its unique reactivity profile, particularly in covalent modification strategies for target identification and drug discovery. Recent studies have explored its applications in activity-based protein profiling (ABPP), where its electrophilic sulfonyl fluoride moiety enables selective labeling of active site residues in enzymes such as serine hydrolases and proteases.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in developing covalent inhibitors for SARS-CoV-2 main protease (Mpro). Researchers utilized 3-chloro-2-nitrobenzene-1-sulfonyl fluoride as a warhead precursor, capitalizing on its ability to form stable covalent adducts with catalytic cysteine residues. The study reported several lead compounds with nanomolar inhibitory activity, highlighting the potential of this chemical scaffold in antiviral drug development.

In chemical biology, the compound has been employed as a key building block for sulfonyl fluoride-based probes. A recent Nature Chemical Biology publication (2024) described its use in creating a library of sulfonyl fluoride probes for comprehensive proteome-wide reactivity profiling. The 3-chloro-2-nitro substitution pattern was found to significantly influence probe reactivity and selectivity, enabling discrimination between different classes of nucleophilic amino acids in complex biological systems.

The synthetic utility of 3-chloro-2-nitrobenzene-1-sulfonyl fluoride has also been expanded in medicinal chemistry applications. A 2023 ACS Medicinal Chemistry Letters report detailed its use as a versatile intermediate for the synthesis of sulfonamide-containing drug candidates. The electron-withdrawing nitro and chloro groups were shown to enhance the reactivity of the sulfonyl fluoride group while providing handles for further structural diversification through nucleophilic aromatic substitution reactions.

Recent safety and ADME studies have provided important insights into the pharmacological profile of derivatives containing this scaffold. Research published in Chemical Research in Toxicology (2024) investigated the metabolic stability and potential toxicity pathways of 3-chloro-2-nitrobenzene-1-sulfonyl fluoride derivatives. The studies revealed that while the sulfonyl fluoride moiety can undergo hydrolysis in vivo, strategic structural modifications can significantly improve metabolic stability without compromising target engagement.

Looking forward, the unique properties of 3-chloro-2-nitrobenzene-1-sulfonyl fluoride position it as a valuable tool in both chemical biology research and pharmaceutical development. Ongoing studies are exploring its application in targeted protein degradation strategies and the development of covalent inhibitors for challenging drug targets. The compound's dual functionality (sulfonyl fluoride warhead and aromatic substitution handles) continues to inspire innovative approaches in drug discovery and chemical probe development.